Cas no 28393-42-2 (Cephalosporin P1)

• Product Name: Cephalosporin P1
• CAS No: 28393-42-2
• MF: C₃₃H₅₀O₈
• MW: 574.745311260223
• CID: 915075
• Update Time: 2024-02-29

Cephalosporin P1 Chemical and Physical Properties

Names and Identifiers

• CEPHALOSPORINP1
• (3a,4a,6a,7b,8a,9b,13a,14b,16b,17Z)-6,16-Bis(acetyloxy)-3,7-dihydroxy-29-nordammara-17(20),24-dien-21-oic Acid
• Cephalosporin P1
• Cephalosporin P
• 2U8E6JLQ1J
• Acremonic acid
• Cephalosporin P1 [MI]

• Inchi： 1S/C33H50O8/c1-17(2)10-9-11-21(30(38)39)26-22-12-13-25-31(6)15-14-23(36)18(3)27(31)28(41-20(5)35)29(37)33(25,8)32(22,7)16-24(26)40-19(4)34/h10,18,22-25,27-29,36-37H,9,11-16H2,1-8H3,(H,38,39)/b26-21-/t18-,22+,23-,24+,25+,27-,28-,29+,31-,32+,33-/m1/s1
• InChI Key： YJJWILCYIMMPAS-VALXSNPUSA-N
• SMILES： O[C@H]1[C@@H]([C@H]2[C@H](C)[C@@H](CC[C@]2(C)[C@@H]2CC[C@H]3/C(=C(/C(=O)O)\CC/C=C(\C)/C)/[C@H](C[C@]3(C)[C@]21C)OC(C)=O)O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1140
• Topological Polar Surface Area: 130

Experimental Properties

• Melting Point: 147°
• Specific Rotation: D20 +28° (c = 2.7 in chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters